Cas no 2228133-85-3 (2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid
• CAS No: 2228133-85-3
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6258721
• PubChem ID: 165654430
• Update Time: 2025-11-06

2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid
• 2228133-85-3
• EN300-1741996

• Inchi： 1S/C11H14N2O4/c1-6(14)13-8-4-2-3-7(5-8)10(15)9(12)11(16)17/h2-5,9-10,15H,12H2,1H3,(H,13,14)(H,16,17)
• InChI Key： PORZQYNQDJSWKF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)NC(C)=O)C(C(=O)O)N

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 113Ų

Additional information on 2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid

Comprehensive Overview of 2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid (CAS No. 2228133-85-3)

2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid (CAS No. 2228133-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amino acid backbone and acetamidophenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the hydroxypropanoic acid group, make it a versatile building block for drug discovery and development.

The growing interest in 2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid is driven by its potential applications in targeting metabolic pathways and enzyme modulation. Researchers are particularly intrigued by its role in designing small molecule inhibitors and therapeutic agents for conditions such as inflammation and neurodegenerative diseases. The compound's 3-hydroxypropanoic acid segment is also being explored for its compatibility with biodegradable polymers, aligning with the global push toward sustainable materials.

In the context of drug delivery systems, CAS No. 2228133-85-3 offers promising properties due to its polar functional groups, which enhance solubility and bioavailability. This aligns with current trends in precision medicine, where researchers seek compounds that can be tailored for specific biological targets. The acetamidophenyl group further contributes to its stability under physiological conditions, making it a candidate for oral formulations and controlled-release technologies.

Another area of exploration for 2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid is its potential in peptide mimetics. As the demand for peptide-based therapeutics rises, this compound's ability to mimic natural peptide structures positions it as a valuable tool in structural biology and medicinal chemistry. Its amino acid derivative nature also makes it compatible with solid-phase synthesis, a widely used method in peptide production.

From an industrial perspective, the scalability of CAS No. 2228133-85-3 is a key consideration. Advances in green chemistry have enabled more efficient synthesis routes, reducing environmental impact while maintaining high yields. This resonates with the increasing focus on sustainable manufacturing practices, a topic frequently searched by professionals in the chemical and pharmaceutical sectors.

In summary, 2-amino-3-(3-acetamidophenyl)-3-hydroxypropanoic acid (CAS No. 2228133-85-3) represents a multifaceted compound with broad applications in drug development, biomaterials, and biochemical research. Its unique structural attributes and compatibility with modern synthetic methodologies ensure its continued relevance in cutting-edge scientific endeavors.